Cas no 31970-04-4 (Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate)

Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate structure
31970-04-4 structure
Product Name:Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate
CAS No:31970-04-4
MF:C12H13NO2
MW:203.237123250961
MDL:MFCD01863559
CID:53823
PubChem ID:24872878
Update Time:2025-04-18

Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate
    • Benzyl 3-pyrroline-1-carboxylate
    • 2,5-Dihydropyrrole-1-carboxylic acid benzyl ester
    • N-Carbobenzoxy-3-pyrroline
    • 1-Cbz-2,5-dihydro-1H-pyrrole
    • benzyl 2,5-dihydropyrrole-1-carboxylate
    • N-Cbz-3-pyrroline
    • benzyl 3,4-didehydropyrrolidine-1-carboxylate
    • Benzyl 3-Pyrroline-1-Carboxylate 90
    • N-Cbz-2,5-dihydropyrrole
    • N-Benzyloxycarbonyl-3-pyrroline
    • BP-12381
    • Benzyl-3-pyrrolidine1-carboxylate
    • SCHEMBL92054
    • FS-3352
    • C2872
    • FT-0655594
    • AC-28114
    • N-(BENZYLOXYCARBONYL)-3-PYRROLINE
    • DTXSID60349189
    • 1-benzyloxycarbonyl-3-pyrroline
    • ?BENZYL 3-PYRROLINE-1-CARBOXYLATE 90
    • 2,5-Dihydro-pyrrole-1-carboxylic acid benzyl ester
    • InChI=1/C12H13NO2/c14-12(13-8-4-5-9-13)15-10-11-6-2-1-3-7-11/h1-7H,8-10H
    • Benzyl-3-pyrroline-1-carboxylate
    • 3-Pyrroline-1-carboxylic acid benzyl ester
    • XSKKIFJNZPNVGO-UHFFFAOYSA-N
    • benzyl 2,5-dihydropyrrole-1-carboxylate;Benzyl 3-pyrroline-1-carboxylate
    • MFCD01863559
    • Benzyl-2,5-dihydro-1H-pyrrole-1-carboxylate
    • 31970-04-4
    • AKOS015919424
    • SY021710
    • BCP31023
    • AMY6776
    • EN300-115676
    • Benzyl 3-pyrroline-1-carboxylate, 90%
    • 1H-pyrrole-1-carboxylic acid, 2,5-dihydro-, phenylmethyl ester
    • J-018580
    • PB18547
    • Benzyl 2H-pyrrole-1(5H)-carboxylate
    • phenylmethyl 2,5-dihydro-1H-pyrrole-1-carboxylate
    • CS-W002856
    • AKOS025243427
    • A821080
    • DB-068559
    • 2,5-Dihydropyrrole-1-Cbz
    • MDL： MFCD01863559
    • Inchi： 1S/C12H13NO2/c14-12(13-8-4-5-9-13)15-10-11-6-2-1-3-7-11/h1-7H,8-10H2
    • InChI Key： XSKKIFJNZPNVGO-UHFFFAOYSA-N
    • SMILES： O(CC1C=CC=CC=1)C(N1CC=CC1)=O

Computed Properties

  • Exact Mass: 203.09500
  • Monoisotopic Mass: 203.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.5A^2

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.132 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 126°C/0.32mmHg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.544(lit.)
  • PSA: 29.54000
  • LogP: 2.13290
  • Solubility: Not determined

Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38
  • Storage Condition：Inert atmosphere,2-8°C

Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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